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Compound of Interest

Compound Name: A 1120

Cat. No.: B1666370 Get Quote

The designation "A 1120" is applied to a variety of chemical compounds and materials across

diverse scientific and industrial fields, leading to potential ambiguity for researchers, scientists,

and drug development professionals. A comprehensive review of scientific and technical

literature reveals that "A 1120" can refer to at least five distinct substances, each with unique

properties, applications, and handling requirements. This ambiguity necessitates careful

clarification to ensure the accurate preparation of solutions and the assessment of their

stability.

The distinct entities identified as "A 1120" include:

A1120 (Non-retinoid RBP4 Antagonist): A compound investigated for its potential in treating

conditions like atrophic age-related macular degeneration and Stargardt disease. Its

mechanism involves inhibiting the interaction between retinol-binding protein 4 (RBP4) and

transthyretin (TTR).[1][2]

TPST-1120 (PPARα Inhibitor): An oral small molecule inhibitor of peroxisome proliferator-

activated receptor alpha (PPARα). It is under investigation as a cancer therapy, with a dual

mechanism of action that includes impairing tumor proliferation and reprogramming the

tumor microenvironment.[3][4][5][6]

BIBF 1120 (Nintedanib): A triple angiokinase inhibitor that targets vascular endothelial growth

factor receptor (VEGFR), fibroblast growth factor receptor (FGFR), and platelet-derived

growth factor receptor (PDGFR). It is used in the treatment of various cancers and idiopathic

pulmonary fibrosis.[7][8]
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INV-1120 (EP4 Receptor Antagonist): A selective, oral small molecule antagonist of the

prostaglandin E2 (PGE2) receptor EP4. It has been studied in preclinical and clinical settings

for its potential anti-tumor activity in advanced solid tumors.[9]

Silquest A-1120: A diamino functional silane used as an adhesion promoter in a wide range

of applications, including sealants, adhesives, and molding compounds. It enhances the

bonding of amino-reactive resins to inorganic and plastic surfaces.[10][11][12]

Given the disparate nature of these substances, from pharmaceuticals to industrial chemicals,

the protocols for solution preparation and the factors affecting their stability will vary

significantly. For instance, the solvent system, optimal concentration, pH, temperature, and light

sensitivity for a biological antagonist like A1120 will be fundamentally different from those for an

industrial silane like Silquest A-1120.

To provide accurate and relevant Application Notes and Protocols, it is imperative that the

specific "A 1120" of interest is identified. Without this clarification, any provided information on

solution preparation and stability would be generic at best and dangerously inaccurate at worst,

potentially leading to failed experiments, wasted resources, and safety hazards.

Researchers, scientists, and drug development professionals are strongly urged to verify the

precise identity of "A 1120" they are working with by consulting primary documentation such as

supplier specifications, certificates of analysis, or relevant scientific literature before proceeding

with any experimental work.

Once the specific compound is identified, a detailed protocol can be developed, outlining the

appropriate solvent(s), dissolution procedures, storage conditions (temperature, light

exposure), and methods for assessing stability over time (e.g., chromatography, spectroscopy).

This will ensure the integrity of the prepared solutions and the reliability of the experimental

results.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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